Cas no 1341104-55-9 (3-bromo-N-cyclobutyl-4-methylaniline)

• Product Name: 3-bromo-N-cyclobutyl-4-methylaniline
• CAS No: 1341104-55-9
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5188491
• PubChem ID: 63333630
• Update Time: 2026-03-05

3-bromo-N-cyclobutyl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-cyclobutyl-4-methylaniline
• Benzenamine, 3-bromo-N-cyclobutyl-4-methyl-

• Inchi： 1S/C11H14BrN/c1-8-5-6-10(7-11(8)12)13-9-3-2-4-9/h5-7,9,13H,2-4H2,1H3
• InChI Key： NURWYLCVYHKZCS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.9
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-bromo-N-cyclobutyl-4-methylaniline

Introduction to 3-bromo-N-cyclobutyl-4-methylaniline (CAS No. 1341104-55-9)

3-bromo-N-cyclobutyl-4-methylaniline, identified by its CAS number 1341104-55-9, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a brominated aromatic ring coupled with a cyclobutyl substituent and a methylated aniline moiety, has garnered attention due to its versatile structural framework and potential applications in drug development.

The structural composition of 3-bromo-N-cyclobutyl-4-methylaniline makes it a valuable intermediate in the synthesis of more complex pharmacophores. The presence of a bromine atom at the 3-position of the aromatic ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs).

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. The cyclobutyl group in 3-bromo-N-cyclobutyl-4-methylaniline contributes to steric hindrance, which can be exploited to modulate binding affinity and selectivity in drug design. This feature has prompted investigations into its potential as a scaffold for neuroactive compounds.

One of the most compelling aspects of 3-bromo-N-cyclobutyl-4-methylaniline is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The bromine substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of complex kinase inhibitor structures. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are key targets in oncology.

The aniline moiety in 3-bromo-N-cyclobutyl-4-methylaniline also contributes to its pharmacological potential. Anilines are well-known for their biological activity and have been incorporated into numerous drugs due to their ability to interact with biological targets such as receptors and enzymes. The methyl group at the 4-position further tunes the electronic properties of the aromatic ring, influencing its binding characteristics.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental studies have demonstrated that subtle modifications around the core structure of 3-bromo-N-cyclobutyl-4-methylaniline can significantly impact its biological activity. For example, variations in the substitution pattern on the cyclobutyl ring have been shown to alter binding affinity to specific protein targets.

The synthesis of 3-bromo-N-cyclobutyl-4-methylaniline typically involves multi-step organic transformations, starting from readily available precursors. The bromination step is critical and often requires careful optimization to ensure high yield and selectivity. Advances in catalytic systems and green chemistry principles have enabled more efficient synthetic routes, reducing waste and improving sustainability.

In conclusion, 3-bromo-N-cyclobutyl-4-methylaniline (CAS No. 1341104-55-9) represents a promising intermediate in pharmaceutical research. Its unique structural features make it amenable to diverse synthetic transformations, paving the way for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry and drug discovery.